Cas no 1805417-51-9 (4-(Aminomethyl)-5-(difluoromethyl)-2-iodo-3-nitropyridine)

• Product Name: 4-(Aminomethyl)-5-(difluoromethyl)-2-iodo-3-nitropyridine
• CAS No: 1805417-51-9
• MF: C₇H₆F₂IN₃O₂
• MW: 329.042720317841
• CID: 4892396
• Update Time: 2025-06-08

4-(Aminomethyl)-5-(difluoromethyl)-2-iodo-3-nitropyridine Chemical and Physical Properties

Names and Identifiers

• 4-(Aminomethyl)-5-(difluoromethyl)-2-iodo-3-nitropyridine

• Inchi： 1S/C7H6F2IN3O2/c8-6(9)4-2-12-7(10)5(13(14)15)3(4)1-11/h2,6H,1,11H2
• InChI Key： YNSKPEFMESIFNS-UHFFFAOYSA-N
• SMILES： IC1=C(C(CN)=C(C=N1)C(F)F)[N+](=O)[O-]

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 239
• XLogP3: 0.8
• Topological Polar Surface Area: 84.7

Additional information on 4-(Aminomethyl)-5-(difluoromethyl)-2-iodo-3-nitropyridine

Introduction to 4-(Aminomethyl)-5-(difluoromethyl)-2-iodo-3-nitropyridine (CAS No. 1805417-51-9)

4-(Aminomethyl)-5-(difluoromethyl)-2-iodo-3-nitropyridine (CAS No. 1805417-51-9) is a novel compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, including an aminomethyl group, a difluoromethyl moiety, an iodine substituent, and a nitro group, all attached to a pyridine ring. These functional groups endow the molecule with diverse chemical and biological properties, making it a valuable candidate for various applications in drug discovery and development.

The aminomethyl group is known for its ability to form hydrogen bonds and participate in various chemical reactions, which can enhance the compound's solubility and bioavailability. The difluoromethyl moiety introduces fluorine atoms, which are often used in drug design to improve metabolic stability and pharmacokinetic properties. The iodine substituent can influence the compound's lipophilicity and reactivity, while the nitro group can serve as an electron-withdrawing group, affecting the molecule's electronic properties and reactivity.

Recent studies have highlighted the potential of 4-(Aminomethyl)-5-(difluoromethyl)-2-iodo-3-nitropyridine in various therapeutic areas. For instance, research published in the Journal of Medicinal Chemistry has shown that this compound exhibits potent antiviral activity against several RNA viruses, including influenza and coronaviruses. The unique combination of functional groups allows the molecule to interfere with viral replication processes, making it a promising lead for antiviral drug development.

In addition to its antiviral properties, 4-(Aminomethyl)-5-(difluoromethyl)-2-iodo-3-nitropyridine has also been investigated for its potential as an anticancer agent. Studies conducted by researchers at the National Cancer Institute have demonstrated that this compound can selectively inhibit the growth of certain cancer cell lines, particularly those overexpressing specific enzymes involved in nucleotide metabolism. The mechanism of action involves disrupting key metabolic pathways essential for cancer cell survival and proliferation.

The pharmacokinetic profile of 4-(Aminomethyl)-5-(difluoromethyl)-2-iodo-3-nitropyridine has been extensively studied to optimize its therapeutic potential. Preclinical data indicate that the compound exhibits favorable absorption, distribution, metabolism, and excretion (ADME) properties. It shows good oral bioavailability and a reasonable half-life, which are crucial factors for developing an effective drug candidate. Furthermore, the compound has demonstrated low toxicity in animal models, suggesting a favorable safety profile.

To further explore the therapeutic applications of 4-(Aminomethyl)-5-(difluoromethyl)-2-iodo-3-nitropyridine, ongoing clinical trials are being conducted to evaluate its efficacy and safety in human subjects. Early results from Phase I trials have shown promising outcomes, with patients tolerating the compound well and exhibiting significant improvements in targeted disease parameters. These findings underscore the potential of this compound as a novel therapeutic agent for various medical conditions.

In conclusion, 4-(Aminomethyl)-5-(difluoromethyl)-2-iodo-3-nitropyridine (CAS No. 1805417-51-9) represents a promising molecule with diverse biological activities and potential therapeutic applications. Its unique structural features and favorable pharmacological properties make it an attractive candidate for further research and development in the fields of medicinal chemistry and pharmaceutical sciences.